Cas no 75888-03-8 (2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]-)

• Product Name: 2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]-
• CAS No: 75888-03-8
• MF: C₉H₁₀N₄O₄
• MW: 238.20010137558
• CID: 567262
• PubChem ID: 9576647
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]-
• 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]-1,3-diazinan-2-one
• furapyrimidone
• DTXSID10226810
• 2(1H)-Pyrimidinone, tetrahydro-1-((5-nitrofurfurylidene)amino)-
• 75888-03-8
• Tetrahydro-1-(5-nitrofurfurylideneamino)-2-pyrimidone
• 2(1H)-Pyrimidinone, tetrahydro-1-(((5-nitro-2-furanyl)methylene)amino)-
• CCRIS 5503
• 1-((5-Nitrofuranyl-2)methyleneamino)tetrahydropyrimidone-2-one
• BRN 0547500

• Inchi： 1S/C9H10N4O4/c14-9-10-4-1-5-12(9)11-6-7-2-3-8(17-7)13(15)16/h2-3,6H,1,4-5H2,(H,10,14)/b11-6+
• InChI Key： NITMRIAAAKECLS-IZZDOVSWSA-N
• SMILES： O=C1NCCCN1/N=C/C1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 238.0703
• Monoisotopic Mass: 238.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.4004 (rough estimate)
• Boiling Point: 380.79°C (rough estimate)
• Refractive Index: 1.6590 (estimate)
• PSA: 100.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans